Cas no 2640953-17-7 (6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)

• Product Name: 6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• CAS No: 2640953-17-7
• MF: C₁₆H₂₄N₆O
• MW: 316.401362419128
• CID: 5317606
• PubChem ID: 168003823
• Update Time: 2025-10-29

6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropyl-2-[4-(4-methyl-2-pyrimidinyl)-1-piperazinyl]-4(3H)-pyrimidinone
• 6-cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one
• 2640953-17-7
• 6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C16H24N6O/c1-11-4-5-17-15(18-11)21-6-8-22(9-7-21)16-19-13(12-2-3-12)10-14(23)20-16/h4-5,12-13,16,19H,2-3,6-10H2,1H3,(H,20,23)
• InChI Key： BQEUUBANHCKCLV-UHFFFAOYSA-N
• SMILES： O=C1CC(C2CC2)NC(N1)N1CCN(C2N=CC=C(C)N=2)CC1

Computed Properties

• Exact Mass: 316.20115941g/mol
• Monoisotopic Mass: 316.20115941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.2±60.0 °C(Predicted)
• pka: 11.00±0.50(Predicted)

Additional information on 6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one (CAS No. 2640953-17-7)

In the realm of pharmaceutical and chemical research, 6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one (CAS No. 2640953-17-7) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The compound's intricate design, featuring a cyclopropyl group and a methylpyrimidine-linked piperazine moiety, positions it as a promising candidate for targeting specific biological pathways.

Recent trends in pharmaceutical research highlight a growing demand for novel small molecules that can modulate protein-protein interactions or enzyme activity. 6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one aligns with this trend, as its structure suggests potential affinity for kinases or other regulatory proteins. Researchers are particularly intrigued by the compound's dihydropyrimidinone core, a scaffold known for its versatility in drug design. This feature has led to increased inquiries about its synthetic routes, physicochemical properties, and bioactivity profiles in academic and industrial circles.

The compound's CAS number 2640953-17-7 serves as a crucial identifier in chemical databases and regulatory documentation. Analytical studies have focused on characterizing its molecular weight (C₁₆H₂₀N₆O), solubility parameters, and stability under various conditions. These investigations are particularly relevant given the current emphasis on ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties in early-stage drug development. The presence of both hydrogen bond acceptors and lipophilic regions in its structure suggests balanced physicochemical properties that could favor drug-likeness.

From a synthetic chemistry perspective, the construction of 6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one presents interesting challenges and opportunities. The convergent assembly of its piperazine-pyrimidine and cyclopropyl-dihydropyrimidinone fragments requires careful optimization of coupling conditions and protecting group strategies. Recent publications have explored microwave-assisted synthesis and catalytic methods to improve the efficiency of producing this and related compounds, reflecting the pharmaceutical industry's push toward greener and more sustainable synthetic methodologies.

In computational chemistry and molecular modeling studies, CAS 2640953-17-7 has been examined for its potential binding modes with various biological targets. The compound's three-dimensional conformation, particularly the spatial relationship between its piperazine nitrogen atoms and pyrimidine ring system, appears favorable for interaction with certain enzyme active sites. These in silico investigations often precede experimental validation, helping to prioritize compounds for biological screening in an era where virtual screening and AI-assisted drug discovery are gaining prominence.

The analytical characterization of 6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential considerations for research applications. Recent advancements in analytical instrumentation have enabled more detailed studies of such complex molecules, including the detection and quantification of potential impurities or degradation products.

As the pharmaceutical industry continues to explore new chemical space for therapeutic applications, compounds like 6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one represent valuable additions to medicinal chemistry toolkits. Its structural features combine elements found in several clinically validated drug classes while introducing novel modifications that may lead to improved selectivity or pharmacokinetic properties. The ongoing research into this compound exemplifies the innovative approaches being taken to address unmet medical needs through rational drug design.

Future directions for CAS 2640953-17-7 research may include detailed mechanistic studies, structure-activity relationship (SAR) investigations, and formulation development. The compound's progress through various stages of preclinical evaluation will depend on emerging data regarding its biological activity and safety profile. With the increasing integration of machine learning in compound optimization, molecules of this structural class may benefit from predictive modeling approaches to guide further derivatization and improvement.

In conclusion, 6-Cyclopropyl-2-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one stands as an intriguing subject of contemporary chemical research. Its combination of heterocyclic elements and three-dimensional structural features offers multiple avenues for exploration in drug discovery programs. As scientific understanding of complex biological systems grows, so too does the potential for such carefully designed small molecules to contribute to the development of new therapeutic agents with improved efficacy and safety profiles.